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Compound of Interest

Compound Name: Uridine-5,6-d2

CAS No.: 40632-21-1

Cat. No.: B1140934

Get Quote

Introduction & Scope
Uridine-5,6-d2 is a stable isotope-labeled analog of the nucleoside uridine, where deuterium

atoms replace hydrogen at the 5 and 6 positions of the uracil ring. It serves as a critical Internal

Standard (IS) for absolute quantification of uridine in biological matrices and as a metabolic

tracer in flux analysis of pyrimidine biosynthesis.

This Application Note provides a definitive guide for configuring Triple Quadrupole (QqQ) or

High-Resolution Mass Spectrometry (HRMS) systems to detect Uridine-5,6-d2. Unlike generic

protocols, this guide addresses the specific mass shifts induced by the 5,6-d2 labeling pattern

and differentiates the fragmentation behavior from its structural isomer, Pseudouridine.

Technical Principles
The Isotope Effect on Fragmentation
The detection of Uridine-5,6-d2 relies on the stability of the deuterium label during ionization

and fragmentation.
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Label Location: The deuterium atoms are located on the pyrimidine base (Uracil ring).

Fragmentation Mechanism: The primary fragmentation pathway for uridine in Collision-

Induced Dissociation (CID) is the cleavage of the N-glycosidic bond. This results in the

neutral loss of the ribose moiety (132 Da).

Mass Shift Logic:

Precursor: The intact nucleoside shifts by +2 Da (approx. 246.2 Da vs. 244.2 Da for

unlabeled Uridine).

Product Ion: Since the label is on the base, the charged fragment (Uracil-d2) retains the

+2 Da shift. The neutral loss (Ribose) remains unlabeled (132 Da).

Selectivity Against Isomers
Uridine is isomeric with Pseudouridine (Ψ). While they share the same mass, their

fragmentation differs significantly. Uridine possesses a labile N-glycosidic bond, yielding a

dominant base fragment at low collision energies. Pseudouridine possesses a robust C-

glycosidic bond (C-C), which resists cleavage, often resulting in water loss ions rather than a

distinct base fragment. This difference, combined with the +2 Da shift of the IS, ensures high

specificity.

Experimental Protocol
Sample Preparation (Brief)

Matrix: Plasma, Cell Culture Media, or Tissue Homogenate.

Protein Precipitation: Add 3 volumes of ice-cold Acetonitrile (containing 1 µM Uridine-5,6-d2
IS) to 1 volume of sample.

Centrifugation: 14,000 x g for 10 mins at 4°C.

Supernatant: Transfer to autosampler vial. Note: Evaporation and reconstitution in water is

recommended if using Reversed-Phase LC, but the supernatant can be injected directly for

HILIC.
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Liquid Chromatography (LC) Conditions
Hydrophilic Interaction Liquid Chromatography (HILIC) is strongly recommended over C18 for

nucleoside retention and separation from polar interferences.

Parameter Setting

Column
ZIC-pHILIC (Merck) or Amide HILIC (Waters),

2.1 x 100 mm, 3-5 µm

Mobile Phase A
20 mM Ammonium Acetate in Water, pH 9.0

(Adjusted with NH₄OH)

Mobile Phase B 100% Acetonitrile (LC-MS Grade)

Flow Rate 0.3 mL/min

Gradient

0-1 min: 90% B (Isocratic hold)1-10 min: 90% B

→ 40% B10-12 min: 40% B (Wash)12.1 min:

90% B (Re-equilibration for 5 mins)

Injection Vol. 2 - 5 µL

Mass Spectrometry Settings
Source Parameters (ESI)
Uridine ionizes efficiently in both Positive and Negative modes. Positive mode is generally

preferred for sensitivity in complex matrices, while Negative mode is useful if analyzing

downstream nucleotides (UMP/UDP) in the same run.
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Parameter
Positive Mode
(Recommended)

Negative Mode
(Alternative)

Ionization ESI+ ESI-

Spray Voltage 3500 - 4500 V 2500 - 3500 V

Gas Temp 300 - 350 °C 300 - 350 °C

Sheath Gas 35 - 50 arb units 35 - 50 arb units

Aux Gas 10 - 15 arb units 10 - 15 arb units

MRM / SRM Transitions
The following transitions are calculated based on the specific 5,6-d2 labeling.

Table 1: Multiple Reaction Monitoring (MRM) Settings

Compoun
d

Polarity
Precursor
Ion (m/z)

Product
Ion (m/z)

Neutral
Loss

Collision
Energy
(CE)*

Role

Uridine Positive
245.1

[M+H]⁺

113.0

[Base+H]⁺

-132

(Ribose)
15 - 20 eV Quantifier

Uridine Positive
245.1

[M+H]⁺
140.0

Partial

Ring
25 - 30 eV Qualifier

Uridine-

5,6-d2
Positive

247.1

[M+H]⁺

115.0

[Base-

d2+H]⁺

-132

(Ribose)
15 - 20 eV Target IS

Uridine Negative
243.1 [M-

H]⁻

111.0

[Base-H]⁻

-132

(Ribose)
15 - 20 eV Quantifier

Uridine-

5,6-d2
Negative

245.1 [M-

H]⁻

113.0

[Base-d2-

H]⁻

-132

(Ribose)
15 - 20 eV Target IS

*Note: CE values are instrument-dependent. Optimize by ramping ±5 eV.
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Visualizations
Fragmentation Pathway
The diagram below illustrates the specific cleavage event for Uridine-5,6-d2 in Positive Mode.

Precursor Ion
[Uridine-5,6-d2 + H]+

m/z 247.1

Collision Cell
(CID, ~18 eV)

Selection (Q1)

Product Ion
[Uracil-5,6-d2 + H]+

m/z 115.0
N-Glycosidic Bond Cleavage

Neutral Loss
Ribose (C5H8O4)

132 Da

Neutral Fragment

Click to download full resolution via product page

Figure 1: Fragmentation pathway of Uridine-5,6-d2. The deuterium label remains on the Uracil

base, resulting in a +2 Da shift in the product ion compared to unlabeled Uridine.

Method Development Workflow
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1. Standard Prep
Dissolve Uridine-5,6-d2 in H2O

(1 mg/mL Stock)

2. Infusion / Tuning
Direct Infusion at 5-10 µL/min

Scan m/z 240-260

3. Precursor Selection
Identify m/z 247.1 (Pos) or 245.1 (Neg)

4. Product Ion Scan
Apply CE ramp (10-40 eV)

Identify Base Peak (115.0 or 113.0)

5. Chromatographic Setup
Equilibrate HILIC Column

Mobile Phase: ACN / NH4OAc pH 9

6. Validation
Verify Retention Time Match

with Unlabeled Uridine

Click to download full resolution via product page

Figure 2: Step-by-step workflow for establishing the Uridine-5,6-d2 LC-MS/MS method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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